Cas no 139580-31-7 (Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide)

• Product Name: Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
• CAS No: 139580-31-7
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 1275654
• Update Time: 2024-08-04

Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
• Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-, 1-oxide

• Inchi： 1S/C16H13NO2S/c1-11-6-8-12(9-7-11)17-10-15-16(18)13-4-2-3-5-14(13)20(15)19/h2-10,17H,1H3
• InChI Key： RQGUHRNSFKVDQT-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(=O)C(=CNC1=CC=C(C)C=C1)S2=O

Computed Properties

• Exact Mass: 283.06679

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 512.4±50.0 °C(Predicted)
• PSA: 46.17
• pka: -0.98±0.20(Predicted)